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Pefachrome FXa solid-phase peptide synthesis
SPPS
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Compound Focus: Pefachrome(R) fxa*

CAS No.: 80895-10-9

Cat. No.: S1938157

Pefachrome FXa in Experimental Protocols

Based on the search results, Pefachrome FXa is a chromogenic substrate used to quantitatively determine
Factor Xa (FXa) activity. The core reaction involves Pefachrome FXa being cleaved by FXa, producing a
color change that can be measured spectrophotometrically [1]. Below are some common experimental setups

where it is employed.

Experiment

Type Role of Pefachrome FXa Typical Workflow Summary

MP TF Activity = Quantify FXa generated by TF- Isolate MPs — incubate with FVlla, FX, CaCl2 —

Assay [2] FVlla complexes on add Pefachrome FXa — measure FXa activity at
microparticles (MPs). 405 nm.

Direct FXa Measure FXa activity in platelet  Incubate activated platelets with FVlla and FX -

Activity [3] binding/activity studies. transfer subsamples — add Pefachrome FXa -

measure cleavage at 405 nm.

Inhibition Test the effect of inhibitors (e.g.,  Pre-incubate TF/FVIla with/without inhibitor —
Studies [4] Protein S) on extrinsic FXase initiate FXa generation with FX — quench
activity. reactions — measure FXa with Pefachrome FXa.
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The following diagram illustrates the general workflow for a Microparticle (MP) Tissue Factor (TF) Activity

Assay, a key application of Pefachrome FXa:

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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